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Compound of Interest

Compound Name: TG 100801 Hydrochloride

Cat. No.: B1663545

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of TG 100801 Hydrochloride.

This document provides crucial safety and logistical information for the proper handling and
disposal of TG 100801 Hydrochloride, a multi-targeted kinase inhibitor prodrug. Adherence to
these procedures is vital for maintaining laboratory safety and ensuring regulatory compliance.

I. Understanding TG 100801 Hydrochloride

TG 100801 is a prodrug that is converted in vivo to its active metabolite, TG 100572.[1][2] TG
100572 is a potent inhibitor of several receptor tyrosine kinases (RTKs) and Src kinases,
playing a critical role in angiogenesis and vascular permeability.[1][3] Its primary targets include
Vascular Endothelial Growth Factor Receptors (VEGFR1, VEGFR2), Fibroblast Growth Factor
Receptors (FGFR1, FGFR2), and Platelet-Derived Growth Factor Receptor 3 (PDGFRp), as
well as members of the Src kinase family.[3][4][5]

Il. Quantitative Data Summary

The following table summarizes the inhibitory concentrations (IC50) of the active metabolite,
TG 100572, against various kinases. This data is essential for understanding the compound'’s
biological activity and potential hazards.
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Target Kinase IC50 (nM)
VEGFR1 2
VEGFR2 7
FGFR1 2
FGFR2 16
PDGFRp 13
Fgr 5
Fyn 0.5
Hck 6
Lck 0.1
Lyn 0.4
Src 1
Yes 0.2

Source: MedChemExpress, Selleck Chemicals.[3][4][6][5]

lll. Proper Disposal Procedures

While a specific Safety Data Sheet (SDS) for TG 100801 Hydrochloride was not publicly
available through the conducted searches, the following disposal procedures are based on
general best practices for chemical waste management in a laboratory setting. It is imperative
to consult your institution's Environmental Health and Safety (EHS) department and the
supplier's SDS for specific guidance.

Step-by-Step Disposal Protocol:
» Waste Identification and Segregation:

o Treat all materials contaminated with TG 100801 Hydrochloride (e.g., unused compound,
solutions, contaminated labware, and personal protective equipment) as hazardous
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chemical waste.

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's EHS guidelines.

e Containerization:

o Use a dedicated, properly labeled, and leak-proof container for all TG 100801
Hydrochloride waste.

o The container should be made of a material compatible with the chemical and any
solvents used.

o Ensure the waste container is clearly labeled with "Hazardous Waste" and the full
chemical name: "TG 100801 Hydrochloride."

o Storage:

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Follow all institutional guidelines for the storage of chemical waste.
» Disposal Request:

o When the waste container is full or ready for disposal, contact your institution's EHS
department to arrange for pickup and disposal by a licensed hazardous waste contractor.

o Do not attempt to dispose of TG 100801 Hydrochloride down the drain or in regular
trash.

IV. Signhaling Pathway and Experimental Workflow

To facilitate a deeper understanding of the compound’'s mechanism and safe handling, the
following diagrams illustrate the relevant signaling pathway and a general experimental
workflow.
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Caption: Inhibition of key signaling pathways by TG100572.
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Caption: Safe handling and disposal workflow for TG 100801 HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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